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Compound of Interest

Compound Name:
2-Diethylaminoethanol-d10

Hydrochloride

Cat. No.: B570029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for 2-
Diethylaminoethanol-d10 Hydrochloride (CAS No. 1092978-76-1). It is important to note that

comprehensive safety data specifically for the deuterated form is limited. Therefore, this guide

primarily relies on the well-documented safety profile of its non-deuterated analogue, 2-

Diethylaminoethanol (DEAE), to infer potential hazards and handling precautions. This

approach is common in the absence of specific isotopic labeling data, as the chemical reactivity

is expected to be very similar.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use in a laboratory setting. The following table summarizes the key

properties of 2-Diethylaminoethanol, which are expected to be very similar for its d10

hydrochloride salt.
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Property Value Reference

Molecular Formula C6H6D10ClNO [1]

Molecular Weight 163.71 g/mol [1]

Appearance Colorless to light yellow liquid [2][3]

Odor Ammonia-like, nauseating [2][4]

Boiling Point 163 °C (325 °F) [2][4]

Melting/Freezing Point -70 °C (-94 °F) [2][4]

Flash Point 60 °C (140 °F) (Open cup) [2]

Specific Gravity 0.8921 [2]

Vapor Pressure 2.8 kPa @ 20°C [2]

Vapor Density 4.03 (Air = 1) [2][4]

Solubility Soluble in water [2]

Autoignition Temperature 320 °C (608 °F) [2]

Lower Explosion Limit 6.7% [2][4]

Upper Explosion Limit 11.7% [2][4]

Toxicological Data
The toxicological profile of 2-Diethylaminoethanol indicates that it is harmful if swallowed,

inhaled, or in contact with skin. It is also corrosive and can cause severe skin burns and eye

damage.[2][5] The following table summarizes the available acute toxicity data.

Route of Exposure Species Value Reference

Oral LD50 Rat 1300 mg/kg [6]

Dermal LD50 Rabbit >885 mg/kg [7]

Inhalation LC50 Rat >4.6 mg/L [7]
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Human Health Effects:

Inhalation: May cause respiratory irritation.[2] Short-term exposure to high concentrations

can cause nausea and vomiting.[8]

Skin Contact: Harmful and can cause severe burns.[2][6]

Eye Contact: Causes serious eye damage.[2]

Ingestion: Harmful if swallowed.[2][6] Ingestion can cause severe swelling and damage to

the delicate tissues of the mouth, throat, and esophagus.[9][10]

Systemic Effects: Overexposure may lead to liver and kidney damage, as well as central

nervous system abnormalities.[5]

Hazard Identification and Classification
Based on the available data for 2-Diethylaminoethanol, the substance is classified as a

hazardous material. The following diagram illustrates its primary hazard classifications

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).
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Primary Hazard Classifications

Flammable Liquid Category 3

Acute Toxicity (Oral, Dermal, Inhalation) Harmful

Skin Corrosion/Irritation Category 1B Causes severe skin burns

Serious Eye Damage/Irritation Category 1 Causes serious eye damage

Click to download full resolution via product page

Caption: GHS Hazard Classifications for 2-Diethylaminoethanol.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Diethylaminoethanol-d10 Hydrochloride.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[9][11]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2] A face shield may be necessary for splash protection.[12]

Avoid contact with skin, eyes, and clothing.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[2][9]
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Use non-sparking tools and take precautionary measures against static discharge.[2][9]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][9]

Store away from incompatible materials such as strong oxidizing agents, acids, and metals

like copper and zinc.[9][12]

The material is hygroscopic and should be protected from moisture.[2][10]

The following workflow outlines the general procedure for handling this chemical in a laboratory

setting.
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Handle Chemical Carefully
(Avoid contact, ignition sources)
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Caption: General Laboratory Handling Workflow.
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First-Aid Measures
In the event of exposure, immediate action is critical. The following diagram outlines the

recommended first-aid procedures.

First-Aid Measures

Inhalation Move to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids. Remove contact lenses, if present and easy to do. Seek immediate medical attention.

Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency First-Aid Procedures.

Experimental Protocols
While specific experimental protocols for 2-Diethylaminoethanol-d10 Hydrochloride were not

found, the toxicological data presented is based on standardized testing procedures. For

example, the LD50 values are typically determined using protocols like the OECD Test

Guideline 401 (Acute Oral Toxicity), 402 (Acute Dermal Toxicity), and 403 (Acute Inhalation

Toxicity). These guidelines detail the administration of the substance to laboratory animals at

various dose levels to determine the concentration that is lethal to 50% of the test population.
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Ecological Information
Information on the ecotoxicity of 2-Diethylaminoethanol suggests it is harmful to aquatic life.[11]

Organism Test Result Reference

Fish LC50 (96h) >100 mg/L [5]

Daphnia magna

(Water flea)
EC50 (48h) 83.6 mg/L [5]

Algae EC50 (72h) 30 mg/L [5]

The substance is considered readily biodegradable.[11]

Disposal Considerations
Waste material should be disposed of in accordance with local, state, and federal regulations.

[5] Due to its flammability and corrosivity, it may be classified as a hazardous waste.[5]

Conclusion
This technical guide provides a summary of the available safety information for 2-
Diethylaminoethanol-d10 Hydrochloride, primarily based on data from its non-deuterated

counterpart. Researchers, scientists, and drug development professionals should handle this

compound with caution, adhering to the safety protocols outlined in this document and their

institution's safety guidelines. Always consult the most recent Safety Data Sheet provided by

the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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